Cas no 2167157-21-1 (4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-carbaldehyde)

• Product Name: 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-carbaldehyde
• CAS No: 2167157-21-1
• MF: C₇H₁₀BrN₃O
• MW: 232.077800273895
• CID: 6275759
• PubChem ID: 165518378
• Update Time: 2025-06-26

4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-carbaldehyde
• 2167157-21-1
• EN300-1277873

• Inchi： 1S/C7H10BrN3O/c1-7(2,3)11-5(4-12)6(8)9-10-11/h4H,1-3H3
• InChI Key： KYKONESWBPAJNI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N(C(C)(C)C)N=N1

Computed Properties

• Exact Mass: 231.00072g/mol
• Monoisotopic Mass: 231.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.8Ų

Additional information on 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-carbaldehyde

4-Bromo-1-tert-Butyl-1H-1,2,3-Triazole-5-Carbaldehyde: A Versatile Building Block in Modern Chemical Synthesis

4-Bromo-1-tert-butyl-1H-1,2,3-triazole-5-carbaldehyde (CAS No. 2167157-21-1) is a highly versatile and valuable compound in the field of chemical synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromo substituent, a tert-butyl group, and a triazole ring with a carbaldehyde functionality. These features make it an attractive building block for the synthesis of a wide range of bioactive molecules and pharmaceutical intermediates.

The bromo substituent in 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-carbaldehyde provides a reactive site for various cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. These reactions are fundamental in the synthesis of complex organic molecules and are widely used in the development of new drugs and materials. The presence of the bromo group allows for the introduction of diverse functional groups, enhancing the compound's utility in combinatorial chemistry and high-throughput screening.

The tert-butyl group in 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-carbaldehyde is known for its steric hindrance and electron-donating properties. This group can significantly influence the reactivity and stability of the molecule, making it an important factor in controlling reaction outcomes. The tert-butyl group also contributes to the lipophilicity of the molecule, which is crucial for optimizing drug delivery and bioavailability.

The triazole ring is a key structural motif in many biologically active compounds due to its high stability and ability to form hydrogen bonds. The triazole ring in 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-carbaldehyde can participate in various biological interactions, such as binding to protein targets and enhancing the pharmacological properties of the molecule. Additionally, the triazole ring is often used as a bioisostere to replace other functional groups in drug design.

The carbaldehyde functionality in 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-carbaldehyde provides a reactive site for further functionalization through reactions such as nucleophilic addition and condensation. This makes it an excellent starting material for the synthesis of alcohols, esters, amides, and other derivatives. The carbaldehyde group can also be used to introduce additional functional groups or linkers for conjugation with other biomolecules.

Recent studies have highlighted the potential applications of 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-carbaldehyde in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the bromo substituent to introduce aromatic rings and heterocycles through palladium-catalyzed cross-coupling reactions, resulting in compounds with potent antiviral activity against several viral strains.

In another study published in Organic Letters, scientists explored the use of 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-carbaldehyde in the development of new anticancer drugs. The tert-butyl group was found to enhance the lipophilicity and cellular uptake of the resulting compounds, while the triazole ring improved their stability and binding affinity to target proteins. The carbaldehyde functionality was used to introduce hydrophilic groups through reductive amination reactions, leading to compounds with improved solubility and pharmacokinetic properties.

The versatility of 4-bromo-1-tert-butyl-1H-1,2,3-triazole-5-carbaldehyde extends beyond medicinal chemistry. In materials science, this compound has been used as a building block for the synthesis of functional polymers and supramolecular assemblies. The bromo substituent allows for controlled polymerization through radical or ionic mechanisms, while the triazole ring provides strong intermolecular interactions that enhance the mechanical properties of the resulting materials.

In conclusion, 4-bromo-1-tetrt-butyl-H-,,-triazole--carbaldehyde (CAS No. 2167157--2) is a highly valuable compound with diverse applications in chemical synthesis and medicinal chemistry. Its unique combination of functional groups makes it an excellent starting material for the development of novel bioactive molecules and pharmaceutical intermediates. Ongoing research continues to uncover new uses for this versatile building block, further solidifying its importance in modern chemistry.